Cas no 2408962-79-6 (2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide)

• Product Name: 2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide
• CAS No: 2408962-79-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5413445
• PubChem ID: 146082044
• Update Time: 2023-08-26

2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2408962-79-6
• Z1839745800
• EN300-7499411
• 3-(2-Oxopyrrolidin-1-yl)pyrrolidine-1-carboxamide
• 2-Oxo[1,3′-bipyrrolidine]-1′-carboxamide

• Inchi： 1S/C9H15N3O2/c10-9(14)11-5-3-7(6-11)12-4-1-2-8(12)13/h7H,1-6H2,(H2,10,14)
• InChI Key： IMKNKQFRLPCUKS-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C(N)=O)C2)CCCC1=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 403.6±55.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides